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Compound of Interest

Compound Name:
2-Cyano-3-(2,4,6-

trimethylphenyl)propionic Acid

CAS No.: 2044707-18-6

Cat. No.: B12335443

Get Quote

Executive Summary
This technical guide provides a rigorous comparative analysis of Propionic Acid (a fundamental

aliphatic metabolic substrate) and 2-Cyano-3-mesitylacrylic Acid (a specialized, sterically

hindered aromatic scaffold).

While Propionic Acid serves as a ubiquitous biological building block and chemical linker, 2-

Cyano-3-mesitylacrylic Acid represents a class of

-cyano-cinnamic acid derivatives engineered for specific steric and electronic properties. This
guide explores their divergent physicochemical profiles, synthetic pathways, and applications in
drug development—specifically contrasting the metabolic utility of the former with the "tunable
warhead" potential of the latter.
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The core distinction lies in the steric environment and electronic conjugation. Propionic acid is

flexible and sterically unencumbered, whereas 2-cyano-3-mesitylacrylic acid is rigid,

conjugated, and sterically crowded due to the mesityl (2,4,6-trimethylphenyl) group.

Structural Comparison
Feature Propionic Acid

2-Cyano-3-mesitylacrylic
Acid

IUPAC Name Propanoic acid

(2E)-2-cyano-3-(2,4,6-

trimethylphenyl)prop-2-enoic

acid

Formula

Molecular Weight 74.08 g/mol ~215.25 g/mol

Backbone
Aliphatic (

carbons)

Conjugated Aromatic-Vinyl (

carbons)

Steric Profile Minimal (Flexible ethyl chain)
High (Ortho-methyl groups of

mesityl ring create steric bulk)

Electronic Nature
Weak Nucleophile (alpha-

carbon)

Electrophile (Michael Acceptor

at beta-carbon)

Acid Strength (pKa) 4.87 (Typical carboxylate)

~2.5 – 3.0 (Enhanced acidity

due to

-CN group)

Physical State Colorless liquid (Pungent)
Crystalline Solid (High melting

point)

Electronic & Steric Effects
Propionic Acid: The alkyl group exerts a weak inductive electron-donating effect (+I),

destabilizing the carboxylate anion slightly compared to formic acid, resulting in a pKa of

4.87.

2-Cyano-3-mesitylacrylic Acid:
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Electronic: The

-cyano group is strongly electron-withdrawing (-I, -M), significantly stabilizing the
carboxylate anion and increasing acidity (pKa < 3.0).

Steric (The Mesityl Effect): The 2,4,6-trimethyl substitution pattern forces the aromatic ring

to twist out of planarity with the acrylic double bond to relieve

strain. This decouples the resonance between the aryl ring and the Michael acceptor
system, altering its UV absorption and reactivity compared to unsubstituted cinnamic
acids.

Synthetic Pathways
Propionic Acid Synthesis
Industrially produced via the hydrocarboxylation of ethylene or aerobic oxidation of

propionaldehyde. In biological systems, it is a key metabolite produced from the breakdown of

odd-chain fatty acids and amino acids.

2-Cyano-3-mesitylacrylic Acid Synthesis (Knoevenagel
Condensation)
This compound is synthesized via a Knoevenagel condensation between Mesitaldehyde and

Cyanoacetic acid. The reaction requires a basic catalyst (e.g., piperidine or

-alanine) to generate the carbanion from cyanoacetic acid, which then attacks the aldehyde.
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Figure 1: Knoevenagel condensation pathway yielding 2-cyano-3-mesitylacrylic acid. The

dehydration step is driven by the formation of the conjugated system.

Experimental Protocols
Protocol A: Synthesis of 2-Cyano-3-mesitylacrylic Acid
Objective: To synthesize the target scaffold demonstrating steric tolerance in Knoevenagel

conditions.

Reagents:

Mesitaldehyde (10 mmol)

Cyanoacetic acid (10 mmol)

Piperidine (0.5 mmol, Catalyst)

Ethanol (20 mL, Solvent)

Procedure:

Dissolution: Dissolve mesitaldehyde and cyanoacetic acid in ethanol in a round-bottom

flask.

Catalysis: Add piperidine dropwise.

Reflux: Heat the mixture to reflux (approx. 78°C) for 3–5 hours. Monitor via TLC (Mobile

phase: Hexane/Ethyl Acetate 3:1).

Work-up: Cool to room temperature. The product may precipitate spontaneously. If not,

acidify slightly with dilute HCl to neutralize the piperidine salt and precipitate the free acid.

Purification: Recrystallize from ethanol/water to obtain pure crystals.

Validation:

1H NMR: Look for the olefinic proton singlet around
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8.0–8.5 ppm. Note the absence of coupling for this proton (singlet) due to the quaternary

-carbon.

Melting Point: Distinct sharp melting point (typically >150°C, contrasting with liquid

propionic acid).

Protocol B: Comparative Acidity (pKa) Determination
Objective: To quantify the electron-withdrawing effect of the

-cyano group.

Method: Potentiometric Titration.

Setup: Calibrated pH meter, 0.01 M NaOH titrant.

Execution:

Dissolve 0.1 mmol of Propionic Acid in 50 mL water. Titrate and record pH vs. Volume.

Dissolve 0.1 mmol of 2-Cyano-3-mesitylacrylic acid in 50 mL 50% EtOH/Water (due to low

aqueous solubility). Perform blank correction for solvent.

Analysis: Determine the half-equivalence point. Expect Propionic Acid ~4.87; Cyano-

derivative ~2.5–3.0 (apparent pKa in mixed solvent).

Applications in Drug Development & Research
Propionic Acid: The Pharmacophore Linker
Propionic acid moieties are critical in the NSAID class (Profens).

Mechanism: The

-methyl-acetic acid motif binds to the cyclooxygenase (COX) active site.

Role: It serves as a stable, metabolically active anchor.

Example: Ibuprofen, Naproxen.
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2-Cyano-3-mesitylacrylic Acid: The Tunable Warhead
This scaffold is valuable in Covalent Drug Discovery and Material Science.

Reversible Covalent Inhibitors:

The

-cyanoacrylate motif is a Michael Acceptor. It can react with nucleophilic cysteine residues
in proteins.

Steric Tuning: The Mesityl group is crucial here. Unlike a simple phenyl group, the bulky

mesityl group protects the

-carbon. This slows down the reaction rate, potentially transforming an irreversible inhibitor
into a reversible one, or increasing selectivity by only reacting with cysteines in spacious
pockets.

UV Filtration & Photostability:

Similar to Octocrylene, this molecule absorbs UV radiation. The steric twist prevents

efficient

-stacking, reducing aggregation-induced quenching in solid states.

Mechanistic Contrast: Reactivity Flow
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Figure 2: Divergent reactivity profiles. Propionic acid participates in carboxyl-group

modifications, while the cyano-mesityl derivative acts as a sterically modulated electrophile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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